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Compound of Interest

Compound Name: Nky80

Cat. No.: B1679023 Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with essential information regarding the stability, storage, and handling of Nky80,

a selective inhibitor of adenylyl cyclase (AC) isoforms V and VI.

Frequently Asked Questions (FAQs)
Q1: What is Nky80 and what is its primary mechanism of action?

Nky80 is a cell-permeable, non-nucleoside quinazolinone compound that functions as a potent

and selective inhibitor of adenylyl cyclase (AC) type V and type VI isoforms.[1] It exerts its

inhibitory effect in a non-competitive manner with respect to ATP and forskolin. By inhibiting AC

V/VI, Nky80 reduces the conversion of ATP to cyclic AMP (cAMP), a critical second messenger

in numerous signaling pathways.

Q2: What are the recommended storage conditions for Nky80 powder?

For long-term storage, Nky80 as a lyophilized powder should be stored at -20°C, desiccated.[1]

Under these conditions, the compound is stable for up to 3 years.[2] Some suppliers

recommend storage at +4°C for the solid powder.[3]

Q3: How should I prepare and store Nky80 stock solutions?

Nky80 is soluble in DMSO and ethanol.[1][3][4] To prepare a stock solution, for example, a 10

mM stock can be made by reconstituting 1 mg of Nky80 powder in 0.44 mL of DMSO.[1] It is
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recommended to aliquot the stock solution to avoid multiple freeze-thaw cycles.[1]

Storage recommendations for stock solutions vary among suppliers, suggesting that the

stability in solution may be limited. It is crucial to consult the datasheet provided with your

specific batch of Nky80. General recommendations are provided in the table below.

Q4: How stable is Nky80 in solution?

Several suppliers state that Nky80 solutions are unstable and should be prepared fresh before

use.[5] One supplier suggests that stock solutions in DMSO are stable for up to 3 months at

-20°C, while another indicates stability for up to 1 month at -20°C and up to 2 years at -80°C.[6]

Crucially, there is a lack of publicly available quantitative data (e.g., half-life, degradation rate)

on the stability of Nky80 in various solvents, cell culture media, or aqueous buffers at different

temperatures and pH values. Therefore, for long-term experiments or applications where

stability is critical, it is highly recommended that users perform their own stability studies under

their specific experimental conditions.

Q5: Are there any specific handling instructions for Nky80 in cell-based assays?

When using Nky80 in cell culture, the final concentration of the solvent (e.g., DMSO) should be

kept low (typically <0.1%) to avoid cytotoxicity. The working concentrations and duration of

treatment will depend on the specific cell type and the desired biological effect.[1] It is advisable

to perform a dose-response curve to determine the optimal concentration for your experiment.

For in vivo studies, working solutions should be prepared fresh on the day of use.[6]
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Issue Possible Cause Suggested Solution

Inconsistent or no inhibitory

effect observed

Degradation of Nky80: The

compound may have degraded

due to improper storage or

handling.

Prepare a fresh stock solution

of Nky80. Ensure proper

storage of both the powder

and the stock solution as per

the manufacturer's

recommendations. Perform a

quality control check of the

compound if possible.

Incorrect concentration: The

final concentration of Nky80 in

the experiment may be too

low.

Perform a dose-response

experiment to determine the

optimal inhibitory concentration

for your specific cell line or

assay system.

Cell line insensitivity: The

targeted adenylyl cyclase

isoforms (V and VI) may not be

expressed or play a significant

role in the signaling pathway

under investigation in your

specific cell model.

Confirm the expression of AC

V and/or AC VI in your

experimental system. Consider

using a positive control to

validate the experimental

setup.

Precipitation of Nky80 in

aqueous solutions

Low solubility: Nky80 has

limited solubility in aqueous

solutions.

Ensure the final concentration

of the solvent from the stock

solution is sufficient to maintain

solubility. Gentle warming or

sonication may aid in

dissolution.[2] For in vivo

formulations, co-solvents such

as PEG300 and Tween-80 can

be used to improve solubility.

[6]
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Observed off-target effects

High concentration: Using

excessively high

concentrations of Nky80 may

lead to non-specific effects.

Use the lowest effective

concentration determined from

a dose-response curve.

Compound purity: Impurities in

the Nky80 batch could cause

off-target effects.

Use a high-purity grade of

Nky80. If possible, verify the

purity of your compound.

Data Summary
Solubility of Nky80

Solvent Maximum Concentration Reference

DMSO 100 mM (22.92 mg/mL) [4]

Ethanol
10 mM (2.29 mg/mL) with

gentle warming
[4]

Recommended Storage Conditions for Nky80
Form Temperature Duration Reference

Solid Powder -20°C Up to 3 years [2]

Stock Solution (in

DMSO)
-80°C Up to 2 years [6]

Stock Solution (in

DMSO)
-20°C 1 month to 1 year [1][6]

Stock Solution (in

Ethanol)
-20°C Not specified

Experimental Protocols
General Protocol for Preparing and Using Nky80 in Cell
Culture
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Reconstitution of Nky80 Powder:

Briefly centrifuge the vial of lyophilized Nky80 to ensure the powder is at the bottom.

Following the supplier's instructions, add the appropriate volume of sterile DMSO to

achieve the desired stock concentration (e.g., 10 mM).

Gently vortex or sonicate to ensure complete dissolution.

Storage of Stock Solution:

Aliquot the stock solution into smaller, single-use volumes to minimize freeze-thaw cycles.

Store the aliquots at -80°C for long-term storage or -20°C for shorter-term storage,

protected from light.

Preparation of Working Solution:

On the day of the experiment, thaw a single aliquot of the Nky80 stock solution at room

temperature.

Dilute the stock solution to the final desired concentration in pre-warmed cell culture

medium. Ensure the final DMSO concentration is non-toxic to the cells (typically ≤ 0.1%).

Cell Treatment:

Remove the existing medium from the cells and replace it with the medium containing the

desired concentration of Nky80.

Include a vehicle control (medium with the same final concentration of DMSO) in your

experiment.

Incubate the cells for the desired period.

Assessing the Effect of Nky80:

Following treatment, cells can be harvested and analyzed for changes in cAMP levels,

downstream signaling events, or other relevant biological readouts.
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Visualizations
Adenylyl Cyclase V/VI Signaling Pathway Inhibition by
Nky80
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Prepare Nky80 solutions
in relevant solvents/buffers

Incubate samples under
different conditions

(e.g., Temp, pH, Light)

Collect aliquots at
various time points

Analyze samples using a
stability-indicating method

(e.g., HPLC, LC-MS)

Quantify remaining Nky80
and identify potential degradants

Calculate degradation rate
and half-life

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. NKY-80 | Cell Signaling Technology [cellsignal.com]

2. NKY80 | Adenylyl cyclase | TargetMol [targetmol.com]

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b1679023?utm_src=pdf-body-img
https://www.benchchem.com/product/b1679023?utm_src=pdf-custom-synthesis
https://www.cellsignal.com/products/activators-inhibitors/nky-80/52184
https://www.targetmol.com/compound/nky80
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1679023?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


3. NKY 80 | Adenylyl Cyclase Inhibitors: R&D Systems [rndsystems.com]

4. NKY 80 (5071) by Tocris, Part of Bio-Techne [bio-techne.com]

5. selleckchem.com [selleckchem.com]

6. medchemexpress.com [medchemexpress.com]

To cite this document: BenchChem. [Nky80 Technical Support Center: Stability, Storage, and
Experimental Guidance]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1679023#nky80-stability-in-solution-and-storage]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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